Cas no 10547-88-3 (2(3H)-Furanone, dihydro-4-(1-methylethyl)-)
10547-88-3 structure
Product Name:2(3H)-Furanone, dihydro-4-(1-methylethyl)-
CAS No:10547-88-3
MF:C7H12O2
MW:128.168982505798
CID:1153927
PubChem ID:10997052
Update Time:2025-04-20
2(3H)-Furanone, dihydro-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone, dihydro-4-(1-methylethyl)-
- 4-isopropyldihydro-furan-2-one
- 4-Isopropyl-dihydro-furan-2-one
- SCHEMBL5390437
- 4-Isopropyldihydrofuran-2(3H)-one
- CHEMBL285217
- 10547-88-3
- KSHNENOHFJQWJE-UHFFFAOYSA-N
-
- Inchi: 1S/C7H12O2/c1-5(2)6-3-7(8)9-4-6/h5-6H,3-4H2,1-2H3
- InChI Key: KSHNENOHFJQWJE-UHFFFAOYSA-N
- SMILES: O1C(CC(C1)C(C)C)=O
Computed Properties
- Exact Mass: 128.08376
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 208.1±8.0 °C at 760 mmHg
- Flash Point: 75.8±15.9 °C
- PSA: 26.3
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
2(3H)-Furanone, dihydro-4-(1-methylethyl)- Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
2(3H)-Furanone, dihydro-4-(1-methylethyl)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
10547-88-3 (2(3H)-Furanone, dihydro-4-(1-methylethyl)-) Related Products
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